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Compound of Interest

Compound Name: 2,7-Diazaspiro[4.4]nonan-3-one

Cat. No.: B109751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the diverse biological activities of

spirocyclic lactams, a class of heterocyclic compounds characterized by a lactam ring fused to

another ring system at a single shared carbon atom. Their rigid, three-dimensional structures

make them attractive scaffolds for the design of novel therapeutic agents. This document

summarizes key findings on their anticancer, antimicrobial, and neuroprotective properties,

supported by quantitative data, detailed experimental protocols, and visualizations of relevant

signaling pathways.

Anticancer Activity
Spirocyclic lactams have emerged as a promising class of compounds with potent anticancer

activities. Their mechanisms of action often involve the modulation of key signaling pathways

implicated in cancer cell proliferation, survival, and metastasis.

Quantitative Anticancer Activity Data
The cytotoxic effects of various spirocyclic lactams have been evaluated against a range of

cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the

concentration of a compound required to inhibit the growth of 50% of the cell population, are

summarized below.
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Compound
Class

Specific
Compound
Example

Cancer Cell
Line

IC50 (µM) Reference

Spiro-isoxazoline

β-lactams

Spiro-5-nitro

isatino aza-β-

lactam

(Compound 14)

MCF-7 (Breast) < Tamoxifen [1]

Spirocyclic

Bromotyrosines

Dihydro 2,4-

dichloro

compound 18

A-375

(Melanoma)
0.4 ± 0.3 [2]

Spirocyclic

Bromotyrosines

Pyridin-2-yl

compound 29

A-375

(Melanoma)

Not specified, but

showed highest

selectivity

[2]

Spiro[indolo[2,1-

b]quinazoline-

6,4′-pyrano[2,3-

c]pyrazole]-5′-

carboxamides

Compound 68
HT-29, Panc1,

MDA-MB-231

Lower than

etoposide
[3]

Mechanism of Action: Inhibition of the NF-κB Signaling
Pathway
A key mechanism underlying the anticancer activity of some spirocyclic lactams is the inhibition

of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4] NF-κB is a crucial transcription

factor that regulates the expression of genes involved in inflammation, cell survival, and

proliferation.[5] In many cancers, the NF-κB pathway is constitutively active, promoting tumor

growth and resistance to therapy.

Certain spirocyclic lactams have been shown to inhibit this pathway by targeting IκB kinase β

(IKKβ), a key enzyme responsible for the activation of NF-κB.[6][7] Inhibition of IKKβ prevents

the phosphorylation and subsequent degradation of IκBα, the inhibitory protein that sequesters

NF-κB in the cytoplasm. This ultimately blocks the translocation of NF-κB to the nucleus and

the transcription of its target genes.
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Start

Seed Cells in 96-well Plate

Incubate 24h

Add Spirocyclic Lactam
(Serial Dilutions)

Incubate (e.g., 48h)

Add MTT Solution

Incubate 2-4h

Add Solubilization Solution

Measure Absorbance (570 nm)

Calculate % Viability & IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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